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Get Quote

Foreword: Unveiling the Versatility of a Privileged
Scaffold
Indoline-2-thione, a heterocyclic compound featuring a fused benzene and pyrrolidine ring

system with a thione functional group, represents a cornerstone in synthetic and medicinal

chemistry. Its unique structural attributes, particularly the thione-thiol tautomerism, bestow upon

it a rich and varied reactivity profile. This guide is crafted for researchers, scientists, and drug

development professionals, aiming to provide an in-depth understanding of the physical and

chemical properties of Indoline-2-thione. By elucidating the principles that govern its behavior,

we seek to empower the scientific community to harness its full potential in the design and

synthesis of novel therapeutics and functional materials. This document moves beyond a mere

compilation of data, offering insights into the causality behind its properties and reactivity,

thereby providing a robust foundation for its application in cutting-edge research.

Molecular Identity and Structural Elucidation
Indoline-2-thione, systematically named 1,3-dihydro-2H-indole-2-thione, is an organic

compound with the chemical formula C₈H₇NS[1]. It is structurally a derivative of dihydroindole
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with a thione group at the 2-position[2].

Core Molecular Structure
The foundational structure of Indoline-2-thione consists of a bicyclic system where a benzene

ring is fused to a five-membered nitrogen-containing ring. The key feature is the C=S double

bond at the second position of the indoline core.

Figure 1: 2D Chemical structure of Indoline-2-thione.

Physicochemical Properties
A summary of the key physicochemical properties of Indoline-2-thione is presented in the

table below. It is important to note a discrepancy in the reported melting point, with some

sources indicating a value of 44–45 °C[2]. However, this appears anomalously low for a

crystalline aromatic compound of this nature. Further verification is recommended, and for the

purpose of this guide, the value should be treated with caution.

Property Value Source

Molecular Formula C₈H₇NS [1]

Molecular Weight 149.21 g/mol [1]

Appearance White solid [2]

Density 1.27 g/cm³ [2]

Boiling Point 243.4 °C

Melting Point 44–45 °C (Caution advised) [2]

The Dichotomy of Structure: Thione-Thiol
Tautomerism
A paramount chemical feature of Indoline-2-thione is its existence as a tautomeric mixture of

the thione (lactam) form (1,3-dihydro-2H-indole-2-thione) and the thiol (lactim) form (2-

mercaptoindole). This equilibrium is dynamic and highly sensitive to the surrounding chemical

environment, particularly the polarity of the solvent.
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Figure 2: Thione-thiol tautomerism of Indoline-2-thione.

The position of this equilibrium is a critical determinant of the molecule's reactivity. In polar

solvents, the thione form is generally favored due to better solvation of the polar thiocarbonyl

group. Conversely, in non-polar solvents, the aromaticity of the indole ring in the thiol form

provides a stabilizing force, shifting the equilibrium in its favor. This solvent-dependent behavior

is a key consideration in reaction design and spectroscopic analysis.

Spectroscopic Signature: A Window into Molecular
Behavior
The dual nature of Indoline-2-thione is elegantly reflected in its spectroscopic data.

Understanding these spectral characteristics is fundamental for its identification, purity

assessment, and for monitoring its transformations in chemical reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides unambiguous evidence for the thione-thiol tautomerism and allows

for the characterization of the molecular framework.

¹H NMR (in CD₃CN): The proton NMR spectrum in acetonitrile reveals the presence of the

methylene protons of the indoline ring. A key signal is the N-H proton, which appears at

approximately 10.4 ppm[3]. The aromatic protons typically resonate in the range of 7.0-7.5

ppm.

¹³C NMR (in CD₃CN): The carbon spectrum is characterized by a signal for the C=S carbon in

the thione form, which is typically found downfield. The methylene carbon (C3) resonates at

approximately 49.90 ppm[4].
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Table of NMR Data (in CD₃CN)[3][4]

Atom ¹H Chemical Shift (δ, ppm) ¹³C Chemical Shift (δ, ppm)

N-H 10.4 (s, 1H) -

C3-H₂ 3.98 (s, 2H) 49.90

Aromatic-H 7.0-7.5 (m) 110-140

C=S - ~200 (anticipated)

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in Indoline-2-
thione. The spectrum will exhibit characteristic absorption bands corresponding to the N-H, C-

H, C=C (aromatic), and C=S bonds. The presence and position of the C=S stretching vibration

are particularly diagnostic of the thione tautomer.

Anticipated IR Absorption Bands:

N-H stretch: A broad band in the region of 3100-3300 cm⁻¹.

Aromatic C-H stretch: Sharp peaks just above 3000 cm⁻¹.

Aliphatic C-H stretch: Peaks just below 3000 cm⁻¹.

C=C aromatic stretch: Multiple sharp bands in the 1450-1600 cm⁻¹ region.

C=S stretch: A band of medium intensity in the 1020-1250 cm⁻¹ region. The exact position

can be influenced by the molecular environment.

UV-Visible (UV-Vis) Spectroscopy
The electronic transitions of Indoline-2-thione can be probed by UV-Vis spectroscopy. The

absorption spectrum is influenced by the solvent and pH, reflecting the tautomeric equilibrium.

In acidic solutions, where the thiol form may be more prevalent, changes in the absorption

maxima are observed, indicating a shift in the electronic structure[4].
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Indoline-2-thione. The molecular ion peak ([M]⁺) would be expected at m/z 149. The

fragmentation pattern can offer insights into the stability of different parts of the molecule. For

instance, the loss of sulfur or cleavage of the five-membered ring are plausible fragmentation

pathways. The mass spectrum of its photoproducts has been studied, revealing the formation

of indole and biindolyl depending on the pH[4].

Synthesis and Reactivity: A Versatile Building Block
Indoline-2-thione is a valuable synthon for the construction of a diverse array of heterocyclic

compounds, many of which are of interest in medicinal and materials chemistry.

Synthetic Preparation
The most common and direct route to Indoline-2-thione is through the thiation of 2-oxindole.

This transformation is typically achieved using a thionating agent such as Lawesson's reagent

or phosphorus pentasulfide (P₄S₁₀) in an appropriate solvent like toluene[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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